88-73-3

1-Chloro-2-nitrobenzene

In Stock

• CAS RN:
• 88-73-3

• Formula:
• C6H4ClNO2

• InChI:
• InChI=1S/C6H4ClNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H

• InChIKey:
• BFCFYVKQTRLZHA-UHFFFAOYSA-N

• 1-Chloro-2-nitrobenzene was reduced to o-chloroaniline by using 5% platinum on carbon with ammonium formale or forinic acid as hydrogen donor. Reaction of 1-chloro-2-nitrobenzene with dinitrogen pentoxide in dichloromethane is strongly catalysed by H-Faujasite-720(zeolite).
  1-chloro-2-nitrobenzene is a C-nitro compound that is nitrobenzene in which one of the ortho- hydrogens has been replced by chlorine. It is a C-nitro compound and a member of monochlorobenzenes.
  O-nitrochlorobenzene appears as yellow crystals with an aromatic odor. Sinks in water. (USCG, 1999)
  

Quercitol

In Stock

• CAS RN:
• 488-73-3

• Formula:
• C6H12O5

• InChI:
• InChI=1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4+,5+/m1/s1

• InChIKey:
• IMPKVMRTXBRHRB-MBMOQRBOSA-N

• (+)-quercitol is a cyclitol.

Tributylstannanyl

Usually In Stock

• CAS RN:
• 688-73-3

• Formula:
• C12H28Sn

• InChI:
• InChI=1S/3C4H9.Sn.H/c3*1-3-4-2;;/h3*1,3-4H2,2H3;;

• InChIKey:
• DBGVGMSCBYYSLD-UHFFFAOYSA-N

• Tributylstannane is an organotin compound.

2-Naphthalenamine, N-nitroso-N-phenyl-

Usually In Stock

• CAS RN:
• 5488-73-3

• Formula:
• C16H12N2O

• InChI:
• InChI=1S/C16H12N2O/c19-17-18(15-8-2-1-3-9-15)16-11-10-13-6-4-5-7-14(13)12-16/h1-12H

• InChIKey:
• BOIDPNPEIDTKPP-UHFFFAOYSA-N

• 2-Naphthalenamine, N-nitroso-N-phenyl- is a useful research compound. Its molecular formula is C16H12N2O and its molecular weight is 248.28 g/mol. The purity is usually 95%.

N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 84488-73-3

• Formula:
• C15H19NO5

• InChI:
• InChI=1S/C15H19NO5/c1-2-15(17)16-12-3-4-13-14(11-12)21-10-8-19-6-5-18-7-9-20-13/h2-4,11H,1,5-10H2,(H,16,17)

• InChIKey:
• SJGHOOCJSDYNJP-UHFFFAOYSA-N

• N-(2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.31 g/mol. The purity is usually 95%.

2-Propen-1-one, 1,3-bis[4-(1,1-dimethylethyl)phenyl]-

Usually In Stock

• CAS RN:
• 796988-73-3

• Formula:
• C23H28O

• InChI:
• InChI=1S/C23H28O/c1-22(2,3)19-12-7-17(8-13-19)9-16-21(24)18-10-14-20(15-11-18)23(4,5)6/h7-16H,1-6H3

• InChIKey:
• DLTLJPHIQGOXIB-UHFFFAOYSA-N

• 2-Propen-1-one, 1,3-bis[4-(1,1-dimethylethyl)phenyl]- is a useful research compound. Its molecular formula is C23H28O and its molecular weight is 320.5 g/mol. The purity is usually 95%.

N-(4-((7-chloro-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)amino)phenyl)furan-2-carboxamide

In Stock

• CAS RN:
• 893788-73-3

• Formula:
• C27H19ClN6O4S

• InChI:
• InChI=1S/C27H19ClN6O4S/c1-16-4-11-20(12-5-16)39(36,37)27-25-31-24(21-15-17(28)6-13-22(21)34(25)33-32-27)29-18-7-9-19(10-8-18)30-26(35)23-3-2-14-38-23/h2-15H,1H3,(H,29,31)(H,30,35)

• InChIKey:
• PMYGBAYRJDACSB-UHFFFAOYSA-N

• N-(4-((7-chloro-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)amino)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C27H19ClN6O4S and its molecular weight is 559. The purity is usually 95%.

3-(3-Fluorophenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898788-73-3

• Formula:
• C16H15FO2

• InChI:
• InChI=1S/C16H15FO2/c1-19-15-7-3-5-13(11-15)16(18)9-8-12-4-2-6-14(17)10-12/h2-7,10-11H,8-9H2,1H3

• InChIKey:
• JRHRTKLEEGYFNH-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C16H15FO2 and its molecular weight is 258.29 g/mol. The purity is usually 95%.

4-Bromo-N,N-diethyl-1-butanamine Hydrobromide

In Stock

• CAS RN:
• 856988-73-3

• Formula:
• C8H19Br2N

• InChI:
• InChI=1S/C8H18BrN.BrH/c1-3-10(4-2)8-6-5-7-9;/h3-8H2,1-2H3;1H

• InChIKey:
• NGJQLNOUGAUWCD-UHFFFAOYSA-N

• 4-Bromo-N,N-diethyl-1-butanamine Hydrobromide is a useful research compound. Its molecular formula is C8H19Br2N and its molecular weight is 289.05 g/mol. The purity is usually 95%.

5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride

In Stock

• CAS RN:
• 1030288-73-3

• Formula:
• C7H5ClN2O2S2

• InChI:
• InChI=1S/C7H5ClN2O2S2/c8-14(11,12)7-2-1-6(13-7)5-3-4-9-10-5/h1-4H,(H,9,10)

• InChIKey:
• DUXZTTCOHYHPOL-UHFFFAOYSA-N

• 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C7H5ClN2O2S2 and its molecular weight is 248.7. The purity is usually 95%.

5-Methyl-1-(pyridin-3-yl)-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 1349988-73-3

• Formula:
• C10H9N3O2

• InChI:
• InChI=1S/C10H9N3O2/c1-7-5-9(10(14)15)12-13(7)8-3-2-4-11-6-8/h2-6H,1H3,(H,14,15)

• InChIKey:
• JJCQDUIHVRSJKQ-UHFFFAOYSA-N

• 5-Methyl-1-(pyridin-3-yl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20. The purity is usually 95%.

Tert-butyl 4-(3-fluoro-4-methoxycarbonylphenyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1488388-73-3

• Formula:
• C18H24FNO4

• InChI:
• InChI=1S/C18H24FNO4/c1-18(2,3)24-17(22)20-9-7-12(8-10-20)13-5-6-14(15(19)11-13)16(21)23-4/h5-6,11-12H,7-10H2,1-4H3

• InChIKey:
• XWNQQHOOINEYDS-UHFFFAOYSA-N

• Tert-butyl 4-(3-fluoro-4-methoxycarbonylphenyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H24FNO4 and its molecular weight is 337.4 g/mol. The purity is usually 95%.

1-{4-[(2E)-3-(2-Bromophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione

In Stock

• CAS RN:
• 1365988-73-3

• Formula:
• C19H12BrNO3

• InChI:
• InChI=1S/C19H12BrNO3/c20-16-4-2-1-3-13(16)7-10-17(22)14-5-8-15(9-6-14)21-18(23)11-12-19(21)24/h1-12H/b10-7+

• InChIKey:
• RCGUGTACPVVCHU-JXMROGBWSA-N

• 1-{4-[(2E)-3-(2-Bromophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C19H12BrNO3 and its molecular weight is 382.2 g/mol. The purity is usually 95%.

3-(4-Chlorophenyl)-3,3-difluoropropanoic acid

In Stock

• CAS RN:
• 1784588-73-3

• Formula:
• C9H7ClF2O2

• InChI:
• InChI=1S/C9H7ClF2O2/c10-7-3-1-6(2-4-7)9(11,12)5-8(13)14/h1-4H,5H2,(H,13,14)

• InChIKey:
• WIFIVDIRPJKPRY-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3,3-difluoropropanoic acid is a useful research compound. Its molecular formula is C9H7ClF2O2 and its molecular weight is 220.6. The purity is usually 95%.

(1,4-dimethyl-1H-pyrazol-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 2138188-73-3

• Formula:
• C6H13Cl2N3

• InChI:
• InChI=1S/C6H11N3.2ClH/c1-5-4-9(2)8-6(5)3-7;;/h4H,3,7H2,1-2H3;2*1H

• InChIKey:
• VACQXXOOQIJVFI-UHFFFAOYSA-N

• (1,4-dimethyl-1H-pyrazol-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C6H13Cl2N3 and its molecular weight is 198.09. The purity is usually 95%.

2-[[1-(2-Chlorobenzoyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379988-73-3

• Formula:
• C20H22ClN3O2

• InChI:
• InChI=1S/C20H22ClN3O2/c21-17-6-2-1-5-16(17)20(26)23-10-8-14(9-11-23)13-24-19(25)12-15-4-3-7-18(15)22-24/h1-2,5-6,12,14H,3-4,7-11,13H2

• InChIKey:
• SBTLDWGQXCMHFA-UHFFFAOYSA-N

• 2-[[1-(2-Chlorobenzoyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C20H22ClN3O2 and its molecular weight is 371.87. The purity is usually 95%.